Cas no 1806430-32-9 (2,4-Dimethyl-5-(fluoromethoxy)phenol)

• Product Name: 2,4-Dimethyl-5-(fluoromethoxy)phenol
• CAS No: 1806430-32-9
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5004677
• Update Time: 2025-06-07

2,4-Dimethyl-5-(fluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-(fluoromethoxy)phenol

• Inchi： 1S/C9H11FO2/c1-6-3-7(2)9(12-5-10)4-8(6)11/h3-4,11H,5H2,1-2H3
• InChI Key： YIIHFFPWMWRDIK-UHFFFAOYSA-N
• SMILES： FCOC1C=C(C(C)=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 2,4-Dimethyl-5-(fluoromethoxy)phenol

Introduction to 2,4-Dimethyl-5-(fluoromethoxy)phenol (CAS No. 1806430-32-9)

2,4-Dimethyl-5-(fluoromethoxy)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1806430-32-9, is a fluorinated aromatic phenol derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its structural motif of a benzene ring substituted with two methyl groups at the 2- and 4-positions and a fluoromethoxy group at the 5-position, exhibits unique chemical and biological properties that make it a valuable candidate for further exploration.

The structural configuration of 2,4-Dimethyl-5-(fluoromethoxy)phenol imparts distinct electronic and steric properties to the molecule. The presence of the fluoromethoxy group introduces a region of electron-withdrawing character, which can influence the reactivity and binding affinity of the compound. Additionally, the methyl groups at the 2- and 4-positions enhance the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. These features make it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved pharmacokinetic profiles, and increased binding affinity to biological targets. 2,4-Dimethyl-5-(fluoromethoxy)phenol is no exception and has been studied for its potential applications in various therapeutic areas. Its unique structure suggests that it may serve as a versatile intermediate in the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of 2,4-Dimethyl-5-(fluoromethoxy)phenol is its potential as a building block for drug discovery. The combination of lipophilicity provided by the methyl groups and electronic modulation from the fluoromethoxy group creates a favorable balance for interactions with biological targets. This has led to its investigation in several research projects aimed at developing new pharmaceuticals.

Recent studies have explored the pharmacological properties of 2,4-Dimethyl-5-(fluoromethoxy)phenol and its derivatives. Researchers have been particularly interested in its potential as an antimicrobial agent. The fluorine atom's ability to enhance binding interactions with bacterial enzymes has been leveraged to design compounds with improved antibacterial activity. Preliminary findings suggest that derivatives of this compound may exhibit promising efficacy against resistant strains of bacteria.

Furthermore, the structural features of 2,4-Dimethyl-5-(fluoromethoxy)phenol have also drawn attention in the context of anticancer research. The ability to fine-tune electronic properties through fluorination allows for precise modulation of interactions with cancer cell targets. Early-stage investigations have indicated that this compound may interfere with critical cellular pathways involved in tumor growth and progression. These findings highlight its potential as a lead compound for further development into novel anticancer agents.

The agrochemical sector has also shown interest in 2,4-Dimethyl-5-(fluoromethoxy)phenol due to its structural similarity to known herbicides and fungicides. The presence of both lipophilic and electron-withdrawing groups makes it a candidate for developing environmentally friendly agrochemicals with improved efficacy against pests and diseases while maintaining lower toxicity profiles.

The synthesis of 2,4-Dimethyl-5-(fluoromethoxy)phenol involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include electrophilic aromatic substitution reactions followed by functional group transformations such as methylation and fluorination. These synthetic routes not only provide access to this compound but also offer insights into methodologies that can be applied to other fluorinated aromatic derivatives.

From a chemical biology perspective, 2,4-Dimethyl-5-(fluoromethoxy)phenol serves as an excellent tool for studying enzyme mechanisms and ligand-receptor interactions. Its well-defined structure allows researchers to probe specific interactions at atomic resolution using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies contribute valuable data toward understanding molecular recognition processes in biological systems.

The development of novel analytical methods for characterizing 2,4-Dimethyl-5-(fluoromethoxy)phenol has also been an area of active research. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and ultra-performance liquid chromatography-quadrupole time-of-flight mass spectrometry (UPLC-QTOF/MS) are among the techniques employed to ensure accurate identification and quantification of this compound in various matrices.

In conclusion, 2,4-Dimethyl-5-(fluoromethoxy)phenol (CAS No. 1806430-32-9) represents a promising chemical entity with diverse applications across pharmaceuticals, agrochemicals, and chemical biology research. Its unique structural features offer opportunities for designing innovative bioactive molecules with enhanced efficacy and selectivity. Continued investigation into this compound will likely yield significant advancements in drug discovery and related fields.